Cas no 53947-99-2 (4H-1-Benzopyran-4-one,7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-8-methoxy-)

4H-1-Benzopyran-4-one,7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-8-methoxy- structure

53947-99-2 structure

Product Name:4H-1-Benzopyran-4-one,7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-8-methoxy-

CAS No:53947-99-2

Molecular Formula:C₁₇H₁₄O₆

Molecular Weight:314.28946

CID:356008

PubChem ID:44257262

4H-1-Benzopyran-4-one,7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-8-methoxy- Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-8-methoxy-
- 7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-8-methoxychromen-4-one
- CHEBI:175021
- 7,3'-dihydroxy-8,4'-dimethoxyisoflavone
- DTXSID401277850
- LMPK12050140
- 53947-99-2
- 3',7-Dihydroxy-4',8-dimethoxyisoflavone
- CHEMBL465572
- 3'-Hydroxy-8-O-methylretusin
- +Expand
- InChIKey： YYWSNCLFZSMGCM-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H14O6/c1-21-14-6-3-9(7-13(14)19)11-8-23-16-10(15(11)20)4-5-12(18)17(16)22-2/h3-8,18-19H,1-2H3
- SMILES： COC1=CC=C(C2=COC3=C(C(=CC=C3C2=O)O)OC)C=C1O

Computed Properties

Exact Mass: 314.07902
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 314.07903816g/mol
Heavy Atom Count: 23
Complexity: 476
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 85.2Å²

Experimental Properties

PSA: 85.22

4H-1-Benzopyran-4-one,7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-8-methoxy- Related Literature

1. Non-catalyzed and Pt/γ-Al2O3-catalyzed hydrothermal cellulose dissolution–conversion: influence of the reaction parameters and analysis of the unreacted cellulose

Véronique Jollet,Flora Chambon,Franck Rataboul,Amandine Cabiac,Catherine Pinel,Emmanuelle Guillon,Nadine Essayem Green Chem., 2009,11, 2052-2060
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J. Chem. Soc. D, 1970, 182-182
3. Disordered peptide chains in an α-C-based coarse-grained model†

Łukasz Mioduszewski,Marek Cieplak Phys. Chem. Chem. Phys., 2018,20, 19057-19070
4. Deprotonation induced formation of Möbius aromatic [32]heptaphyrins†

Won-Young Cha,Tomoki Yoneda,Sangsu Lee,Jong Min Lim,Atsuhiro Osuka,Dongho Kim Chem. Commun., 2014,50, 548-550
5. Synthesis, crystal and band structures, and optical properties of a novel quaternary mercury and cadmium chalcogenidehalide: (Hg2Cd2S2Br)Br†

Qiang Peng,Sheng-Lian Luo,Xin-Hua Tang,Ai-Qin Zhang,Gui-Sheng Zeng,Guo-Cong Guo CrystEngComm, 2011,13, 3862-3867
6. Identifying the optimal anticancer targets from the landscape of a cancer–immunity interaction network†

Phys. Chem. Chem. Phys., 2017,19, 7642-7651
7. The synthesis and crystallographic structures of novel bora-oxazino-oxazolidine derivatives of resorcarene†

Roland Fröhlich,Pia Schwab,Volker Schurig Chem. Commun., 2002, 2516-2517
8. Back cover

J. Mater. Chem. A, 2014,2, 7118-7118
9. Formation of lanthanide luminescent di-metallic helicates in solution using a bis-tridentate (1,2,3-triazol-4-yl)-picolinamide (tzpa) ligand†

Isabel N. Hegarty,Dawn E. Barry,Joseph P. Byrne Chem. Commun., 2023,59, 6044-6047
10. Mesoscopic simulations of hydrophilic cross-linked polycarbonate polyurethane networks: structure and morphology†

E. Iype,A. C. C. Esteves,G. de With Soft Matter, 2016,12, 5029-5040

Related Categories

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